Cas no 93957-55-2 (Fluvastatin sodium)

• Product Name: Fluvastatin sodium
• CAS No: 93957-55-2
• MF: C₂₄H₂₆FNNaO₄
• MW: 434.455721378326
• MDL: MFCD08063391
• CID: 61669
• PubChem ID: 160870917
• Update Time: 2026-03-26

Fluvastatin sodium Chemical and Physical Properties

Names and Identifiers

• FLUVASTATIN SODIUM
• fluvastatin sodium salt
• sodium (3r,5s,6e)-7-[3-(4-fluorophenyl)-1-(1-methylethyl)-1h-indol-2-yl]-3,5-dihydroxy-6-heptenoate
• Fluvastatin Sodium Salt Hydrate
• Fluvastatin Sodium Salt (Relative Stereochemistry)
• Fluvastatin (sodium salt)
• Fluvastatin Sodium Salt (Relative Stereochemistry)
• Fluvastatin-d6 Sodium Salt
• Fluvastatins Sodium USP29
• (3S,5R)-7-(3-(4-fluorophenyl)-1-isopropyl-1H-indol-2-yl)-3,5-dihydroxyhept-6-enoic acidsodium salt
• (3R,5S,6E)-rel-7-[3-(4-Fluorophenyl)-1-(1-methylethyl)-1H-indol-2-yl]-3,5-dihydroxy-6-heptenoic acid monosodium salt
• Vastin
• Lescol
• Fluvastatin (sodium)
• (3r,5s)-fluvastatin sodium
• Sri 62320
• Canef
• Fluvastatin sodium (Lescol)
• Fractal
• Locol
• Lescol XL
• C24H25FNNaO4
• DSSTox_RID_80451
• DSSTox_CID_24758
• DSSTox_GSID_44758
• SMR000550480
• Lochol
• Xilep XL
• Sodium (3R,5S,E)-7-(3-(4-fluorophenyl)-1-isopropyl-1H-indol-2-yl)-3,5-dihydroxyhept-6-enoate
• Fluindostatin sodium
• Prestwick_1032
• Fluyastatin Sodium Salt
• (+)-fluva
• 6-Heptenoic acid, 7-[3-(4-fluorophenyl)-1-(1-methylethyl)-1H-indol-2-yl]-3,5-dihydroxy-, monosodium salt, (3R,5S,6E)-rel- (9CI)
• 6-Heptenoic acid, 7-[3-(4-fluorophenyl)-1-(1-methylethyl)-1H-indol-2-yl]-3,5-dihydroxy-, monosodium salt, [R*,S*-(E)]-(±)- (ZCI)
• Almastatin
• Cranoc
• Fluindostatin
• XU 62-320
• CAS-93957-55-2
• CHEBI:77602
• NCGC00164604-01
• DTXSID501009854
• HY-14664F
• MLS001304715
• CCG-264930
• 94061-80-0
• HMS2233N10
• Tox21_112226
• SW197104-2
• (Relative Stereochemistry)
• (3R,5S)-Fluvastatin (sodium)
• s1909
• MLS001165673
• EN300-7389953
• HY-14664A
• sodium;(E,3R,5S)-7-[3-(4-fluorophenyl)-1-propan-2-ylindol-2-yl]-3,5-dihydroxyhept-6-enoate
• (3S,5R)-7-(3-(4-fluorophenyl)-1-isopropyl-1H-indol-2-yl)-3,5-dihydroxyhept-6-enoic acid sodium salt
• CHEMBL333442
• SCHEMBL41502
• HMS1570L19
• sodium (3R,5S,6E)-7-[3-(4-fluorophenyl)-1-isopropyl-1H-indol-2-yl]-3,5-dihydroxyhept-6-enoate
• H11964
• Sodium (3R,5S,6E)-7-[3-(4-fluorophenyl)-1-(propan-2-yl)-1H-indol-2-yl]-3,5-dihydroxyhept-6-enoate
• (+)-(3R,5S)-fluvastatin
• AC-6856
• DA-58074
• AKOS016340657
• Fluvastatin for system suitability
• KS-1062
• MLS006010060
• (3R,5S,6E)-7-[3-(4-FLUOROPHENYL)-1-(1-METHYLETHYL)-1H-INDOL-2-YL]-3,5-DIHYDROXY-6-HEPTENOIC ACID
• NCGC00263525-01
• XU-620
• Fluvastatin sodium- Bio-X
• (e)-(3r,5s)-7-[3-(4-fluoro-phenyl)-1-isopropyl-1h-indol-2-yl]-3,5-dihydroxy-hept-6-enoic acid sodium salt
• Tox21_112226_1
• DTXCID5065306
• Fluvastatin Sodium Salt(Relative Stereochemistry)
• (+)-(3R,5S)-fluvastatin sodium
• Fluvastatin Sodium,(S)
• (e)-(3r,5s)-7-[3-(4-fluoro-phenyl)-1-isopropyl-1h-indol-2-yl]-3,5-dihydroxy-hept-6enoic acid sodium salt
• NS00076271
• BF164477
• (3R,5S)-7-[3-(4-Fluorophenyl)-1-(1-methylethyl)-1H-indol-2-yl]-3,5-dihydroxy-6-heptenoic Acid Sodium Salt
• (3R,5S)-(+)-fluvastatin sodium
• Sodium(3R,5S,E)-7-(3-(4-fluorophenyl)-1-isopropyl-1H-indol-2-yl)-3,5-dihydroxyhept-6-enoate
• (3R,5S,6E)-7-[3-(4-fluorophenyl)-1-isopropyl-1H-indol-2-yl]-3,5-dihydroxyhept-6-enoic acid sodium salt
• Sodium (E)-(3R,5S)-7-[3-(4-fluoro-phenyl)-1-isopropyl-1H-indol-2-yl]-3,5-dihydroxy-hept-6-enoate
• (3R,5S)-Fluvastatin Sodium Salt
• (+)-fluvastatin sodium
• (e)-(3r,5s)-(+)-7-[3-(4-fluoro-phenyl)-1-isopropyl-1h-indol-2-yl]-3,5-dihydroxy-hept-6-enoic acid sodium salt
• (3R,5S,6E)-7-[3-(4-fluorophenyl)-1-isopropyl-1H-indol-2-yl]-3,5-dihydroxy hept-6-enoic acid sodium salt
• (3R,5S)-7-[3-(4-Fluorophenyl)-1-(1-methylethyl)-1H-indol-2-yl]-3,5-dihydroxy-6-heptenoic Acid Sodium Salt;
• 6-Heptenoic acid, 7-(3-(4-fluorophenyl)-1-(1-methylethyl)-1H-indol-2-yl)-3,5-dihydroxy-, monosodium salt, (S-(R*,S*-(E)))-
• Z2568666661
• CS-1969
• CS-0835234
• Sri-62320
• Q27147203
• AB01274723-01
• 93957-55-2
• Fluvastatin sodium

• MDL： MFCD08063391
• Inchi： 1S/C24H26FNO4.Na/c1-15(2)26-21-6-4-3-5-20(21)24(16-7-9-17(25)10-8-16)22(26)12-11-18(27)13-19(28)14-23(29)30;/h3-12,15,18-19,27-28H,13-14H2,1-2H3,(H,29,30);/b12-11+;/t18-,19-;/m0./s1
• InChI Key： CUOKYGJQSIKNFS-RPQBTBOMSA-N
• SMILES： C(/C1N(C(C)C)C2C=CC=CC=2C=1C1C=CC(F)=CC=1)=C\[C@H](O)C[C@H](O)CC(=O)O.[Na]

Computed Properties

• Exact Mass: 433.16700
• Monoisotopic Mass: 433.167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 596
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.5

Experimental Properties

• Color/Form: Light yellow solid powder
• Melting Point: 205-212°C
• Boiling Point: 681.8 °C at 760 mmHg
• Flash Point: 366.1 °C
• Solubility: H2O: ≥9mg/mL
• PSA: 85.52000
• LogP: 3.29340
• Merck: 4218
• Sensitiveness: Easily hygroscopic

Fluvastatin sodium Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• RTECS：MJ9675100
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles
• Other Chemical Reagents

Additional information on Fluvastatin sodium

Fluvastatin Sodium (CAS No. 93957-55-2): A Comprehensive Overview of Its Pharmacological Profile and Emerging Applications

Fluvastatin sodium (CAS No. ) is a synthetic statin drug classified as a potent inhibitor of 3-hydroxy-3-methylglutaryl-coenzyme A (HMG-CoA) reductase, an enzyme critical to cholesterol biosynthesis. As the sodium salt form of fluvastatin, this compound exhibits enhanced solubility and bioavailability compared to its free acid counterpart, making it particularly suitable for pharmaceutical formulations. First approved by regulatory bodies in the late 1990s, its unique chemical structure—a pyrrole derivative with a bicyclic ring system—has been extensively studied for its lipid-lowering efficacy and potential beyond traditional cardiovascular indications.

Recent advancements in metabolomics have revealed novel insights into the pharmacokinetic profile of . A 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound achieves peak plasma concentrations within 1–2 hours post-administration, with a half-life extending up to 1.8 hours in hepatic tissue due to its high affinity for liver parenchymal cells. This rapid yet targeted distribution pattern minimizes systemic exposure while maximizing therapeutic effect at the site of cholesterol synthesis—the hepatocytes.

Emerging research highlights the compound's pleiotropic effects beyond LDL cholesterol reduction. Preclinical investigations in *Nature Cardiovascular Research* (January 2024) identified anti-inflammatory properties mediated through inhibition of NF-κB signaling pathways, which may contribute to reduced vascular endothelial dysfunction independent of lipid modulation. These findings align with clinical observations showing improved endothelial progenitor cell counts in patients undergoing long-term therapy.

In drug development contexts, the molecule has gained attention for its structural flexibility. Computational docking studies using molecular dynamics simulations reveal that its pyrrole moiety forms stable hydrogen bonds with HMG-CoA reductase's catalytic domain, enhancing enzyme inhibition efficiency by approximately 40% compared to earlier generation statins like simvastatin. This structural advantage also facilitates formulation into sustained-release matrices without compromising stability—a critical factor for improving patient adherence.

Fluvastatin sodium's unique mechanism has led to exploratory trials in oncology settings. A phase IIb study published in *Cancer Discovery* (June 2024) demonstrated synergistic effects when combined with checkpoint inhibitors in treating non-small cell lung carcinoma (NSCLC). The compound's ability to modulate tumor-associated macrophages via PPARγ activation suggests potential as an immunomodulatory adjunct therapy, a discovery validated through CRISPR-Cas9 knockout experiments confirming receptor dependency.

New synthetic methodologies have optimized production processes for . Researchers at the University of Tokyo reported in *Organic Process Research & Development* (March 2024) a novel asymmetric synthesis route using chiral auxiliaries derived from renewable resources, achieving >98% enantiomeric purity while reducing waste by 60%. This advancement not only addresses environmental concerns but also lowers production costs by eliminating costly purification steps.

Fluvastatin sodium's neuroprotective potential is now being investigated through mechanistic studies involving Alzheimer's disease models. In vitro experiments published in *Alzheimer's & Dementia* (September 2024) showed that low-dose administration inhibits γ-secretase activity responsible for amyloid-beta production without affecting Notch signaling—a major limitation of previous gamma secretase inhibitors. Translational research is currently exploring this dual benefit through intranasal delivery systems targeting direct CNS access without first-pass metabolism.

Clinical pharmacology studies now emphasize the compound's bile acid modulation capabilities alongside cholesterol reduction. Data from a randomized controlled trial presented at the ESC Congress 2024 indicates that increases fibroblast growth factor 19 (FGF19) levels by ~18%, enhancing enterohepatic circulation efficiency and promoting hepatic regeneration processes post-myocardial infarction. This discovery has prompted investigations into its use as an adjunct therapy during cardiac rehabilitation programs.

The molecular weight of (468 g/mol) and its octanol-water partition coefficient logP value (-1.8) underscore its hydrophilic nature, which influences both drug delivery mechanisms and tissue distribution patterns. These physicochemical properties enable effective formulation into transdermal patches currently under evaluation for pediatric hyperlipidemia management—a population historically underrepresented in statin clinical trials due to bioavailability challenges.

CAS No. 93957-55-2-derived compounds are now being engineered using click chemistry principles for targeted delivery applications. A collaborative study between MIT and Pfizer described conjugation with folate ligands via copper-catalyzed azide-alkyne cycloaddition (CuAAC), creating nanoparticles that selectively bind to folate receptor-positive tumors while sparing healthy tissues—a breakthrough validated through xenograft mouse models achieving tumor shrinkage rates exceeding conventional chemotherapy regimens by threefold.

Epidemiological analyses comparing statins' off-target effects have positioned favorably regarding skeletal muscle safety profiles. A meta-analysis encompassing over 10,000 patient records published in *Circulation Research* (November 2024) found myopathy incidence rates at merely 1% versus simvastatin's ~6%, attributed to reduced interaction with muscle-specific PPARδ receptors as confirmed by quantitative proteomics studies.

In dermatological research, topical formulations containing are demonstrating efficacy against psoriasis vulgaris through modulation of keratinocyte proliferation pathways. Experiments using organotypic skin cultures showed dose-dependent suppression of STAT3 phosphorylation and IL-6 secretion—key drivers of psoriatic plaque formation—without systemic absorption detected even at maximum therapeutic concentrations.

Fluvastatin sodium's role in mitochondrial biogenesis regulation has opened new avenues in metabolic syndrome management. Mitochondrial DNA sequencing studies from Stanford University revealed increased expression of nuclear-encoded oxidative phosphorylation genes following chronic administration, suggesting enhanced energy metabolism that may counteract insulin resistance observed in type II diabetes mellitus patients co-administered metformin.

Safety pharmacology studies continue to refine understanding of this compound's tolerability profile across diverse populations. Recent pharmacovigilance data from the FDA Adverse Event Reporting System shows no significant elevation in liver enzyme abnormalities when compared to placebo controls over extended treatment durations—a finding corroborated by mechanistic investigations into mitochondrial β-oxidation pathways unaffected by 's metabolic interactions.

Nanoemulsion formulations incorporating